Cas no 2228564-04-1 (tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate)

• Product name: tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate
• CAS No: 2228564-04-1
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 5825715
• PubChem ID: 152423497

tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate
• 2228564-04-1
• EN300-1900315

• Inchi： 1S/C15H29N3O2/c1-15(2,3)20-14(19)18-10-7-16-11-13(18)12-5-8-17(4)9-6-12/h12-13,16H,5-11H2,1-4H3
• InChI Key： XNYKAKAQLHSXCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate (CAS No. 2228564-04-1)

tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate (CAS No. 2228564-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both piperidine and piperazine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the structural similarities to known neuromodulators.

The compound's tert-butyl carboxylate group enhances its stability and solubility, making it suitable for various synthetic pathways. Its 1-methylpiperidin-4-yl substituent further contributes to its unique pharmacological profile. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. With the growing demand for neuroactive compounds and small molecule inhibitors, tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate is increasingly being investigated for its potential in treating neurological disorders.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its compatibility with catalytic methods and microwave-assisted reactions. These approaches align with the industry's shift toward eco-friendly processes, a trend highly prioritized by researchers and manufacturers alike. Additionally, its high purity and low toxicity make it a preferred choice for preclinical studies, addressing the rising demand for safer chemical intermediates.

The compound's CAS No. 2228564-04-1 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Questions such as "synthetic routes for tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate" and "applications of piperazine derivatives in medicine" are common among researchers. These queries highlight the compound's dual role as a building block and a potential therapeutic agent, further solidifying its importance in organic and medicinal chemistry.

From a commercial perspective, tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate is available through specialized chemical suppliers, often with custom synthesis options. Its scalable production and consistent quality have made it a staple in laboratories focused on high-throughput screening and structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to explore novel CNS-targeting agents, this compound is poised to remain a key player in innovative drug design.

In summary, tert-butyl 2-(1-methylpiperidin-4-yl)piperazine-1-carboxylate (CAS No. 2228564-04-1) represents a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its structural features, combined with its pharmacological potential, make it a subject of ongoing research and development. As scientific inquiries into neurodegenerative diseases and GPCR modulation expand, this compound is likely to feature prominently in future breakthroughs.